Cas no 4346-51-4 (Ammonium 2-amino-5-nitrobenzene-1-sulfonate)

• Product Name: Ammonium 2-amino-5-nitrobenzene-1-sulfonate
• CAS No: 4346-51-4
• MF: C₆H₉N₃O₅S
• MW: 235.217759847641
• MDL: MFCD28139171
• CID: 331006
• PubChem ID: 78049
• Update Time: 2025-08-01

Ammonium 2-amino-5-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-amino-5-nitro-, ammonium salt (1:1)
• 2-amino-5-nitrobenzenesulfonic acid ammonium salt
• 2-amino-5-nitrobenzenesulfonic acid ammoniate (1:1)
• Ammonium 2-amino-5-nitrobenzenesulphonate
• Benzenesulfonic acid, 2-amino-5-nitro-, ammonium salt
• Benzenesulfonic acid, 2-amino-5-nitro-, monoammonium salt
• p-Nitroaniline-2-sulfonic acid, ammonium salt
• NS00081716
• AKOS003398347
• 2-amino-5-nitrobenzenesulfonic acid; azane
• 4346-51-4
• azanium;2-amino-5-nitrobenzenesulfonate
• ammonium 2-amino-5-nitrobenzenesulfonate
• DTXSID2063424
• F8880-6345
• ammonium 2-amino-5-nitrobenzene-1-sulfonate
• W-109965
• Ammonium 2-amino-5-nitrobenzene-1-sulfonate

• MDL： MFCD28139171
• Inchi： 1S/C6H6N2O5S.H3N/c7-5-2-1-4(8(9)10)3-6(5)14(11,12)13;/h1-3H,7H2,(H,11,12,13);1H3
• InChI Key： GLDLSNRCCDDGQZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N)[N+](=O)[O-])(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 235.02637
• Monoisotopic Mass: 235.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 583.7°Cat760mmHg
• Flash Point: 306.8°C
• PSA: 162.86